Cas no 1410029-45-6 (1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-2,2-dimethyl-)

• Product Name: 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-2,2-dimethyl-
• CAS No: 1410029-45-6
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5252308
• Update Time: 2025-07-09

1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-2,2-dimethyl-

• Inchi： 1S/C11H22N2O/c1-8-5-6-13(7-9(8)12)10(14)11(2,3)4/h8-9H,5-7,12H2,1-4H3
• InChI Key： MMACTCKAJGMIQX-UHFFFAOYSA-N
• SMILES： C(N1CCC(C)C(N)C1)(=O)C(C)(C)C

Additional information on 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-2,2-dimethyl-

1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-2,2-dimethyl-

The compound with CAS No. 1410029-45-6, known as 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-2,2-dimethyl-, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a propanone group and an amino substituent. The molecule's structure provides a platform for exploring its potential applications in drug design and material science.

Recent studies have focused on the synthesis and characterization of this compound, revealing its stability under various conditions and its reactivity in different chemical environments. Researchers have employed advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry to confirm the molecular structure and purity of the compound. These findings have been published in reputable journals, contributing to the growing body of knowledge on heterocyclic compounds.

The piperidine ring in this compound plays a crucial role in its chemical properties. Piperidine derivatives are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility and bioavailability. The presence of the amino group further enhances the molecule's ability to participate in various chemical reactions, making it a valuable precursor in organic synthesis.

In terms of applications, 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-2,2-dimethyl- has shown promise in the development of new pharmaceutical agents. Its structure resembles that of certain bioactive molecules, suggesting potential uses as a scaffold for drug design. For instance, researchers have explored its role as a building block for creating compounds with anti-inflammatory or antifungal properties.

Moreover, the compound's stability under thermal and oxidative conditions has led to investigations into its use in polymer chemistry. The propanone group can act as a cross-linking agent, potentially enhancing the mechanical properties of polymers used in industrial applications.

Recent advancements in computational chemistry have also enabled researchers to model the behavior of this compound at the molecular level. Using techniques such as density functional theory (DFT) and molecular dynamics simulations, scientists have gained insights into the compound's electronic structure and reactivity patterns. These computational studies have provided valuable guidance for experimental work and have helped refine synthetic strategies.

In conclusion, 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-2,2-dimethyl- is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an attractive target for further research in both academic and industrial settings. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.